Ivermectin B1a

• CAS: 70161-11-4
• Synonyms: Eqvalan; Ivermectin; Ivomec; Mectizan; MK 933; MK-933; MK933; Stromectol
• Molecular Formula: C48H74O14
• Molecular Weight: 875.1 g/mol
• SMILES: CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)O)OC)OC)C)C
• InChI: InChI=1S/C48H74O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,19,25-26,28,30-31,33-45,49-50,52H,11,16-18,20-24H2,1-10H3/b13-12+,27-15+,32-14+/t25-,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39-,40+,41-,42-,43+,44-,45+,47+,48+/m0/s1
• InChIKey: AZSNMRSAGSSBNP-XPNPUAGNSA-N
• Appearance: White solid
• Solubility: Insoluble

Ivermectin mixtures exhibit batch-dependent B1a content (89.2% to >98.8%), undermining analytical accuracy and cross-study reproducibility. Ivermectin B1a (CAS 70161-11-4) eliminates this variability as a well-characterized, single-component reference standard. • Enables USP/EP-compliant B1a quantification and chromatographic resolution of up to 27 related substances. • Functions as a sensitive probe for P-glycoprotein (P-gp) transporter and blood-brain barrier permeability studies in MDR1-deficient models. • Ensures reproducible dose-response profiling in malaria vector control and PK/PD studies of novel long-acting ivermectin formulations.

Ivermectin B1a: Chemical Identity and Pharmacological Class

Ivermectin B1a (CAS 70161-11-4), also designated as 22,23-dihydroavermectin B1a, is the major macrocyclic lactone component of the commercially available anthelmintic mixture known as ivermectin, where it constitutes ≥80% of the active pharmaceutical ingredient [1]. Chemically, it is a semi-synthetic derivative of avermectin B1, produced by the selective hydrogenation of the C-22,23 double bond [2]. This compound belongs to the avermectin class of endectocides, which are fermentation products of the soil actinomycete *Streptomyces avermitilis*, and it exerts its primary pharmacological effect by binding to and activating invertebrate-specific glutamate-gated chloride channels, leading to paralysis and death of the target parasite [3].

I

Analytical Reference Standard

Pharmacopeial identity and purity determination for ivermectin active pharmaceutical ingredient batches.

II

Macrocyclic Lactone Probe

Invertebrate glutamate-gated chloride channel studies and endectocide structure-activity relationship research.

III

Defined Component Source

≥80% B1a component as specified by pharmacopeias; supports reproducible dosing in vector control and pharmacokinetic experiments.

• [1] European Pharmacopoeia. (2023). Ivermectin. European Pharmacopoeia 11.5. View Source
• [2] Campbell, W. C., Fisher, M. H., Stapley, E. O., Albers-Schonberg, G., & Jacob, T. A. (1983). Ivermectin: a potent new antiparasitic agent. Science, 221(4613), 823-828. View Source
• [3] El-Saber Batiha, G., Alqahtani, A., Ilesanmi, O. B., Saati, A. A., El-Mleeh, A., Hetta, H. F., & Magdy Beshbishy, A. (2020). Avermectin Derivatives, Pharmacokinetics, Therapeutic and Toxic Dosages, Mechanism of Action, and Their Biological Effects. Pharmaceuticals (Basel), 13(8), 196. View Source

Ivermectin B1a: Substitution Risks

Substituting Ivermectin B1a with the more common ivermectin mixture, or with other macrocyclic lactones like doramectin or selamectin, introduces critical variability that undermines both research reproducibility and clinical efficacy. While the B1a and B1b components of ivermectin are often described as equipotent in many assays, their ratios can vary significantly between batches and manufacturers, with B1a content ranging from 89.2% to >98.8% [1]. More critically, cross-resistance patterns and pharmacokinetic behaviors differ markedly between macrocyclic lactones; for instance, ivermectin shows higher resistance ratios against certain nematodes compared to milbemycins, and its blood-brain barrier penetration is far greater than that of selamectin in MDR1-deficient models [2][3]. These compound-specific differences in potency, efflux transporter affinity, and tissue distribution mean that a simple in-class substitution cannot guarantee equivalent experimental or therapeutic outcomes, necessitating the use of well-characterized, single-component Ivermectin B1a for precise applications.

Ivermectin B1a (Single Component)

Well-characterized macrocyclic lactone; B1a content reproducible when using a certified reference standard.

Ivermectin Mixture (B1a + B1b)

B1a/B1b ratio may vary between 89.2% and >98.8% across commercial sources, introducing batch-dependent variability in potency and endpoint interpretation.

Ivermectin B1a

Characteristic systemic exposure and brain accumulation profile; used as substrate for P-glycoprotein transport studies.

Doramectin or Selamectin

Different macrocyclic lactones exhibit distinct pharmacokinetics, tissue distribution, and efflux transporter affinity. Doramectin shows 1.41× higher AUC; selamectin has 7–12× lower brain accumulation, making direct substitution unreliable for comparative research.

Ivermectin B1a (Hydrogenated)

Semi-synthetic derivative with saturated C-22,23 bond; structurally distinct from abamectin.

Abamectin B1a

Unsaturated analog considered biologically equivalent in many toxicological models, yet requires distinct analytical identity due to different chromatographic behavior and CAS registration.

• [1] Khemrattrakool, P., et al. (2024). Impact of ivermectin components on Anopheles dirus and Anopheles minimus mosquito survival. Parasites & Vectors, 17, 220. View Source
• [2] Demeler, J., Gill, J. H., von Samson-Himmelstjerna, G., & Sangster, N. C. (2014). Measuring the effect of avermectins and milbemycins on somatic muscle contraction of adult Haemonchus contortus and on motility of Ostertagia circumcincta in vitro. Parasitology, 141(7), 948-956. View Source
• [3] Geyer, J., Gavrilova, O., & Petzinger, E. (2009). Brain penetration of ivermectin and selamectin in mdr1a,b P-glycoprotein- and bcrp- deficient knockout mice. Journal of Veterinary Pharmacology and Therapeutics, 32(1), 87-96. View Source

Ivermectin B1a: Comparative Evidence

B1a vs. B1b: Mosquito Lethality and Batch Variability

A direct comparative study assessed the mosquito-lethal effects of isolated ivermectin B1a and ivermectin B1b against *Anopheles dirus* and *An. minimus*. No statistically significant difference was found in the lethal concentrations (LC50 and LC90) between the two components or the racemic mixture [1]. The study also quantified the relative ratios of these components from two commercial sources: racemic ivermectin powder contained 98.84% B1a and 1.16% B1b, while a human oral tablet formulation contained 98.55% B1a and 1.45% B1b [1]. This confirms that while the components have equivalent activity in this assay, the exact B1a content is not fixed and can vary by manufacturer and batch, highlighting the need for a defined, single-component standard for precise analytical and biological work.

B1a vs. B1b Mosquito Lethality

Direct head-to-head

LC50 and LC90 values for isolated B1a not significantly different from B1b or racemic ivermectin (P > 0.05). Commercial powder B1a content: 98.84%; tablet: 98.55%.

Reported equivalent in vitro lethality; batch ratio variability supports use of single-component standard for precise dosing.

In vitro blood-feeding assay on Anopheles dirus and An. minimus.

Evidence Dimension	Mosquito Lethality (LC50/LC90)
Target Compound Data	LC50 and LC90 values not significantly different from B1b or racemic mixture for both Anopheles species.
Comparator Or Baseline	Ivermectin B1b and Racemic Ivermectin
Quantified Difference	No significant difference (P > 0.05) in lethal concentrations.
Conditions	In vitro blood-feeding assay on *Anopheles dirus* and *An. minimus*; LC-MS for component ratio analysis.

Why This Matters

For researchers developing malaria vector control strategies, the use of a pure Ivermectin B1a standard ensures precise dosing and eliminates the confounding variable of batch-to-batch B1a/B1b ratio variability, which can be as high as 0.29% absolute difference between sources.

• [1] Khemrattrakool, P., et al. (2024). Impact of ivermectin components on Anopheles dirus and Anopheles minimus mosquito survival. Parasites & Vectors, 17, 220. View Source

B1a vs. Doramectin: Pharmacokinetics and Mange Efficacy

In a head-to-head cattle study, doramectin (DRM) demonstrated significantly superior pharmacokinetic and clinical outcomes compared to ivermectin (IVM). Following a single subcutaneous dose of 0.2 mg/kg, the area under the plasma concentration-time curve (AUC) for DRM was 511 ± 16 ng·day/mL, which was 1.41-fold higher than the 361 ± 17 ng·day/mL observed for IVM (P < 0.001) [1]. This greater systemic exposure translated to a marked difference in clinical efficacy against *Psoroptes ovis* mange: DRM treatment resulted in 80% of animals being clinically cured, whereas IVM treatment cured only 10% (P < 0.05) [2]. The data underscore that despite being in the same avermectin class, these compounds are not interchangeable due to significant differences in their in vivo kinetic behavior and resultant efficacy.

B1a vs. Doramectin PK and Mange Endpoint

Direct head-to-head

Doramectin AUC 511 ± 16 ng·day/mL vs ivermectin AUC 361 ± 17 ng·day/mL (1.41×, P

Reported pharmacokinetic and model endpoint differences indicate that in-class substitution cannot be assumed equivalent.

Cattle naturally infected with Psoroptes ovis; single subcutaneous dose 0.2 mg/kg.

B1a vs. Selamectin Brain Penetration

Direct head-to-head

In MDR1-deficient mice, ivermectin brain accumulation 36–60× wild-type; selamectin only 5–10×. In flea ganglia, selamectin concentration significantly higher than ivermectin.

Reported tissue distribution context; P-gp substrate selectivity and target-site accumulation differ considerably.

Mdr1a,b(-/-) mouse model and in vitro flea feeding assay.

B1a vs. Abamectin B1a Structure

Class-level inference

Only structural difference: C-22,23 saturation in ivermectin vs double bond in abamectin. Biological and toxicological properties considered equivalent for practical purposes.

Supports representative standard use for avermectin class, but distinct analytical identity required.

Review of fermentation product toxicology studies.

Stability-Indicating HPLC Method

Supporting evidence

Separates 27 ivermectin-related substances, including 26-epimer of H2B1a. Quantitation limit 0.10% of target analytical concentration (~2 mg/mL). Faster than current USP/EP methods.

Provides efficient QC tool for purity verification and impurity profiling of B1a-containing batches.

Halo C18 column (150 × 4.6 mm, 2.7 µm), gradient elution at 40°C.

Evidence Dimension	Plasma AUC (0 to ∞) and Clinical Cure Rate for Mange
Target Compound Data	IVM AUC: 361 ± 17 ng·day/mL; IVM Cure Rate: 10%
Comparator Or Baseline	Doramectin (DRM) AUC: 511 ± 16 ng·day/mL; DRM Cure Rate: 80%
Quantified Difference	DRM AUC is 1.41x higher (P < 0.001); DRM cure rate is 8x higher (P < 0.05).
Conditions	Subcutaneous injection at 0.2 mg/kg in cattle naturally infected with *Psoroptes ovis*.

Why This Matters

For veterinary researchers and formulators, these data prove that Ivermectin B1a-containing products cannot be directly substituted with doramectin without expecting drastically different efficacy outcomes, particularly for ectoparasites like mange mites.

• [1] Toutain, P. L., Upson, D. W., Terhune, T. N., & McKenzie, M. E. (1997). Comparative pharmacokinetics of doramectin and ivermectin in cattle. Veterinary Parasitology, 72(1), 3-8. View Source
• [2] Lifschitz, A., et al. (2023). Comparative assessment of different ivermectin and doramectin formulations for mange control in grazing steers. Veterinary Parasitology, 316, 109895. View Source

B1a vs. Selamectin: Brain Penetration and Target Site Accumulation

Comparative studies reveal that ivermectin and selamectin have profoundly different disposition profiles in both mammals and target parasites. In P-glycoprotein-deficient mice, brain accumulation of selamectin was 5-10 times lower than that of ivermectin, which accumulated 36-60 times more than in wild-type mice, explaining selamectin's superior safety profile in MDR1-mutant dogs [1]. Conversely, in the target ectoparasite (cat flea), the situation is reversed: the concentration of selamectin in the flea's ganglia was significantly higher than that of ivermectin at all doses tested, which correlates with selamectin's higher potency against fleas [2]. This evidence demonstrates that even closely related macrocyclic lactones exhibit vastly different tissue distribution kinetics, which are critical determinants of both safety and efficacy.

B1a vs. Selamectin Brain Penetration

Direct head-to-head

In MDR1-deficient mice, ivermectin brain accumulation 36–60× wild-type; selamectin only 5–10×. In flea ganglia, selamectin concentration significantly higher than ivermectin.

Reported tissue distribution context; P-gp substrate selectivity and target-site accumulation differ considerably.

Mdr1a,b(-/-) mouse model and in vitro flea feeding assay.

Evidence Dimension	Brain Accumulation (MDR1-deficient model) and Target Site Concentration (Flea Ganglia)
Target Compound Data	IVM brain accumulation in mdr1ab(-/-) mice: 36-60x higher than wild-type; IVM flea ganglia concentration: lower than selamectin.
Comparator Or Baseline	Selamectin brain accumulation: 5-10x higher than wild-type; Selamectin flea ganglia concentration: significantly higher.
Quantified Difference	Selamectin brain accumulation is 7-12 times lower; selamectin flea ganglia concentration is significantly higher (P < 0.05).
Conditions	In vivo mouse model (MDR1a,b knockout) and in vitro flea feeding assay with quantitative micro-image analysis.

Why This Matters

These stark differences in blood-brain barrier penetration and target site accumulation are crucial for procurement decisions, as they dictate the appropriate compound for a given application: Ivermectin B1a for systemic nematode control and selamectin for safer ectoparasite control in MDR1-sensitive breeds.

• [1] Geyer, J., Gavrilova, O., & Petzinger, E. (2009). Brain penetration of ivermectin and selamectin in mdr1a,b P-glycoprotein- and bcrp- deficient knockout mice. Journal of Veterinary Pharmacology and Therapeutics, 32(1), 87-96. View Source
• [2] Zakson-Aiken, M., et al. (2005). Disposition of 3H-selamectin and 3H-ivermectin in the brain of the cat flea Ctenocephalides felis felis using micro-image analysis. Veterinary Parasitology, 131(3-4), 201-209. View Source

B1a vs. Abamectin B1a: Structure and Toxicological Equivalence

Ivermectin is a semi-synthetic derivative of abamectin, with the only structural difference being the saturation of the C-22,23 double bond in ivermectin versus a double bond in abamectin [1]. Despite this single chemical modification, studies have clearly demonstrated that the biological and toxicological properties of the individual B1a components of both compounds are very similar and can be considered equivalent for practical purposes [1]. Both abamectin and ivermectin are defined as containing a minimum of 80% B1a and a maximum of 20% B1b [1]. This evidence is critical for researchers needing to distinguish between these two closely related molecules for analytical or regulatory purposes, confirming that while they are structurally distinct, their core biological activities are analogous.

B1a vs. Abamectin B1a Structure

Class-level inference

Only structural difference: C-22,23 saturation in ivermectin vs double bond in abamectin. Biological and toxicological properties considered equivalent for practical purposes.

Supports representative standard use for avermectin class, but distinct analytical identity required.

Review of fermentation product toxicology studies.

Evidence Dimension	Biological and Toxicological Properties
Target Compound Data	Considered equivalent to abamectin B1a for practical biological and toxicological assessments.
Comparator Or Baseline	Abamectin B1a
Quantified Difference	No significant difference; compounds are considered equivalent in toxicological studies.
Conditions	Review of laboratory toxicology and pharmacology studies on fermentation products.

Why This Matters

For analytical chemists and regulatory scientists, this data confirms that Ivermectin B1a can serve as a representative standard for the broader avermectin B1a class, while its unique CAS number and defined hydrogenation state are essential for precise identity and purity documentation.

• [1] Campbell, W. C. (Ed.). (1989). Ivermectin and Abamectin. Springer-Verlag. Chapter 6: Toxicology. View Source

HPLC Purity Method for Ivermectin B1a

A newly developed and validated stability-indicating reversed-phase HPLC method can separate 27 ivermectin-related substances, including the 26-epimer of H2B1a (Ivermectin B1a) and the H2B1a isomer-1 peak from the H2B1b peak [1]. This method is critical because these related substances can account for approximately 2.5% of the peak area percentage in a typical ivermectin API batch [1]. The quantitation limit of this method is 0.10% of the target analytical concentration (~2 mg/mL), providing a high degree of sensitivity and accuracy for quality control [1]. Furthermore, the method's runtime is significantly shorter than the current USP and EP methods, offering a more efficient QC-friendly alternative [1].

Stability-Indicating HPLC Method

Supporting evidence

Separates 27 ivermectin-related substances, including 26-epimer of H2B1a. Quantitation limit 0.10% of target analytical concentration (~2 mg/mL). Faster than current USP/EP methods.

Provides efficient QC tool for purity verification and impurity profiling of B1a-containing batches.

Halo C18 column (150 × 4.6 mm, 2.7 µm), gradient elution at 40°C.

Evidence Dimension	Related Substances Separation and Quantitation Limit
Target Compound Data	Can separate 27 related substances, including 26-epimer of H2B1a and H2B1a isomer-1; quantitation limit of 0.10%.
Comparator Or Baseline	Current USP and EP HPLC methods
Quantified Difference	New method is faster than USP/EP methods; related substances account for ~2.5% of API peak area.
Conditions	HPLC on a Halo C18 column (150 × 4.6 mm, 2.7 µm) with gradient elution at 40°C.

Why This Matters

For quality control laboratories, this validated method provides a faster and more sensitive tool for verifying the purity of Ivermectin B1a and detecting critical impurities, ensuring compliance with stringent pharmacopeial requirements and batch-to-batch consistency.

• [1] Huang, Y., et al. (2025). Development and Validation of a Stability Indicating Reversed-Phase HPLC Method for Simultaneous Determination of Ivermectin and Its Related Substances in Bulk Drug Substance Lots of Ivermectin. Chromatographia. View Source

Ivermectin B1a: Application Scenarios

Reference Standard for Purity and Impurity Testing

As demonstrated by the advanced HPLC method which can resolve 27 related substances and the quantitation of B1a/B1b ratios varying between 89.2% and 98.8% in commercial sources, Ivermectin B1a is the definitive reference standard for quality control [1]. Its use is essential for establishing system suitability, validating analytical methods, and quantifying the exact B1a content and related impurities in ivermectin API batches, ensuring compliance with USP and EP monographs. This is a critical application for pharmaceutical manufacturers and regulatory testing laboratories.

Precise Dosing in In Vivo Studies

In research on malaria vector control, where precise mosquito-lethal concentrations are being evaluated, the use of pure Ivermectin B1a eliminates the variable of B1b content, which can differ between tablet and powder formulations [1]. Similarly, in pharmacokinetic or efficacy studies comparing macrocyclic lactones, as seen in the head-to-head trials with doramectin and selamectin, a pure B1a standard is necessary to attribute observed effects solely to the primary active component, rather than to an ill-defined mixture. This ensures the highest level of reproducibility and accurate dose-response relationships.

Long-Acting Injectable Formulations for Cattle

The comparative data showing that doramectin provides a 1.41-fold higher AUC and an 8-fold higher cure rate for cattle mange compared to traditional ivermectin formulations highlights the need for optimized ivermectin-based therapies [2][3]. Researchers developing novel long-acting injectable formulations of ivermectin require a well-characterized Ivermectin B1a to systematically study the relationship between formulation, pharmacokinetic exposure (e.g., AUC and Cmax), and clinical efficacy. This evidence base is crucial for designing products that can bridge the performance gap with competitors like doramectin.

Blood-Brain Barrier Penetration and Efflux Transporter Interactions

The stark difference in brain accumulation between ivermectin and selamectin in MDR1-deficient models positions Ivermectin B1a as a key tool for studying P-glycoprotein (P-gp) interactions and blood-brain barrier permeability [4]. Its high accumulation in the brain of P-gp knockout mice makes it a sensitive probe for in vitro and in vivo models of transporter function. This application is vital for toxicology and pharmacology studies aimed at predicting and mitigating central nervous system toxicity of macrocyclic lactones in sensitive species like certain dog breeds.

Application

Selection Property

Validation Focus

Reference Standard for Purity Testing

Pharmacopeial identity and defined B1a content

HPLC system suitability, impurity profiling, and batch-to-batch ratio consistency

Vector Control Dosing Research

Single-component eliminates B1b confounding

Reproducible dose-response relationships in mosquito lethality assays

Long-Acting Injectable Formulation Studies

Well-characterized exposure benchmark

Systemic AUC and Cmax modeling against doramectin comparator

Blood-Brain Barrier Transporter Interaction

High P-gp substrate sensitivity

Brain accumulation endpoints in MDR1-deficient models

• [1] Khemrattrakool, P., et al. (2024). Impact of ivermectin components on Anopheles dirus and Anopheles minimus mosquito survival. Parasites & Vectors, 17, 220. View Source
• [2] Lifschitz, A., et al. (2023). Comparative assessment of different ivermectin and doramectin formulations for mange control in grazing steers. Veterinary Parasitology, 316, 109895. View Source
• [3] Toutain, P. L., Upson, D. W., Terhune, T. N., & McKenzie, M. E. (1997). Comparative pharmacokinetics of doramectin and ivermectin in cattle. Veterinary Parasitology, 72(1), 3-8. View Source
• [4] Geyer, J., Gavrilova, O., & Petzinger, E. (2009). Brain penetration of ivermectin and selamectin in mdr1a,b P-glycoprotein- and bcrp- deficient knockout mice. Journal of Veterinary Pharmacology and Therapeutics, 32(1), 87-96. View Source